Cas no 2229146-45-4 (tert-butyl 4-(4-bromo-3-methylbutyl)piperazine-1-carboxylate)

• Product Name: tert-butyl 4-(4-bromo-3-methylbutyl)piperazine-1-carboxylate
• CAS No: 2229146-45-4
• MF: C₁₄H₂₇BrN₂O₂
• MW: 335.280383348465
• CID: 6037018
• PubChem ID: 165620614
• Update Time: 2025-10-28

tert-butyl 4-(4-bromo-3-methylbutyl)piperazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 4-(4-bromo-3-methylbutyl)piperazine-1-carboxylate
• 2229146-45-4
• EN300-1885244

• Inchi： 1S/C14H27BrN2O2/c1-12(11-15)5-6-16-7-9-17(10-8-16)13(18)19-14(2,3)4/h12H,5-11H2,1-4H3
• InChI Key： KIBFFRVAHKFFPE-UHFFFAOYSA-N
• SMILES： BrCC(C)CCN1CCN(C(=O)OC(C)(C)C)CC1

Computed Properties

• Exact Mass: 334.12559g/mol
• Monoisotopic Mass: 334.12559g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 284
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 32.8Ų

Additional information on tert-butyl 4-(4-bromo-3-methylbutyl)piperazine-1-carboxylate

tert-butyl 4-(4-bromo-3-methylbutyl)piperazine-1-carboxylate (CAS No. 2229146-45-4)

The compound tert-butyl 4-(4-bromo-3-methylbutyl)piperazine-1-carboxylate (CAS No. 2229146-45-4) is a highly specialized organic compound with significant applications in the field of pharmaceutical chemistry and materials science. This compound is characterized by its complex structure, which includes a piperazine ring, a tert-butyl group, and a brominated alkyl chain, making it a valuable building block for the synthesis of advanced materials and bioactive molecules.

Recent studies have highlighted the potential of tert-butyl 4-(4-bromo-3-methylbutyl)piperazine-1-carboxylate in drug delivery systems due to its unique chemical properties. Researchers have demonstrated that this compound can serve as an effective carrier for hydrophobic drugs, enhancing their solubility and bioavailability. The bromine atom in its structure plays a critical role in enabling these properties, as it facilitates the formation of stable drug-carrier complexes.

In addition to its pharmaceutical applications, tert-butyl 4-(4-bromo-3-methylbutyl)piperazine-1-carboxylate has also found use in the development of advanced polymers and coatings. Its ability to undergo various types of polymerization reactions has made it a key component in the synthesis of high-performance materials with tailored mechanical and thermal properties. For instance, recent research has shown that this compound can be used to create biodegradable polymers that are ideal for use in environmental-friendly packaging solutions.

The synthesis of tert-butyl 4-(4-bromo-3-methylbutyl)piperazine-1-carboxylate involves a multi-step process that requires precise control over reaction conditions to ensure high yields and purity. The starting material is typically derived from piperazine derivatives, which are then subjected to alkylation and carboxylation reactions to introduce the desired functional groups. The presence of the tert-butyl group in the final product not only enhances its stability but also contributes to its unique reactivity.

One of the most promising areas of research involving tert-butyl 4-(4-bromo-3-methylbutyl)piperazine-1-carboxylate is its application in nanotechnology. Scientists have successfully utilized this compound as a precursor for the synthesis of nanoparticles with exceptional catalytic activity. These nanoparticles have shown great potential in catalyzing various organic reactions, including those involved in the production of fine chemicals and agrochemicals.

Furthermore, tert-butyl 4-(4-bromo-3-methylbutyl)piperazine-1-carboxylate has been investigated for its role in enhancing the efficiency of solar cells. By incorporating this compound into polymer-based photovoltaic materials, researchers have achieved significant improvements in light absorption and charge transport properties, leading to higher energy conversion efficiencies.

In conclusion, tert-butyl 4-(4-bromo-3-methylbutyl)piperazine-1-carboxylate (CAS No. 2229146-45-4) is a versatile compound with a wide range of applications across multiple disciplines. Its unique chemical structure and reactivity make it an invaluable tool for scientists and engineers working on cutting-edge research projects. As new applications continue to emerge, this compound is expected to play an even more prominent role in shaping the future of materials science and pharmaceutical chemistry.